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Compound of Interest

1,14-Dichloro-3,6,9,12-
Compound Name:
tetraoxatetradecane

Cat. No.: B123918

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from publicly available information. A
comprehensive, officially recognized Material Safety Data Sheet (MSDS) or Safety Data Sheet
(SDS) for Pentaethylene glycol dichloride with complete quantitative data is not readily
available in the public domain. This substance should be handled with extreme caution as if it
were hazardous, pending thorough experimental evaluation.

Chemical Identification

Pentaethylene glycol dichloride is a chlorinated derivative of pentaethylene glycol. It is primarily
used as a synthetic intermediate in chemical research, notably in the preparation of crown
ethers.[1][2] Its utility in research settings necessitates a clear understanding of its material
safety profile.
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Identifier Value Source

Chemical Name Pentaethylene glycol dichloride  N/A

CAS Number 5197-65-9 [11[3]114]

Molecular Formula C10H20Cl204 [4]

Molecular Weight 275.17 g/mol [4]
1,14-Dichloro-3,6,9,12-

Synonyms [4]
tetraoxatetradecane

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Pentaethylene glycol
dichloride are largely unpublished. The available qualitative descriptions are summarized

below.
Property Value Source
Colorless to pale yellow
Appearance o [5]
liquid/oil
Odor Data not available N/A
Soluble in many organic
solvents such as ether,
Solubility benzene, and acetone. Slightly  [5]
soluble in Chloroform and
Ethyl Acetate.
Melting Point Data not available N/A
Boiling Point Data not available N/A
Density Data not available N/A
Vapor Pressure Data not available N/A
Flash Point Data not available N/A
Autoignition Temperature Data not available N/A
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Hazard Identification and Classification

A complete hazard assessment for Pentaethylene glycol dichloride has not been published. No
GHS pictograms, signal words, or hazard statements are available.[3] However, it is described
as a potentially corrosive compound, and contact with skin and eyes should be avoided, as well
as ingestion and inhalation.[5]

Hazard Category Classification Source
GHS Classification Data not available [3]
Acute Toxicity (Oral) Data not available N/A
Acute Toxicity (Dermal) Data not available N/A
Acute Toxicity (Inhalation) Data not available N/A
Skin Corrosion/Irritation Data not available N/A
Eye Damage/Irritation Data not available N/A
Carcinogenicity Data not available N/A

Toxicological and Ecotoxicological Data

No quantitative toxicological or ecotoxicological data for Pentaethylene glycol dichloride were
found in the searched resources.

Endpoint Value Species Source
LDso (Oral) Data not available N/A N/A
LDso (Dermal) Data not available N/A N/A
LCso (Inhalation) Data not available N/A N/A
Aquatic Toxicity Data not available N/A N/A

General Experimental Protocols for Safety
Assessment
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Given the absence of specific data for Pentaethylene glycol dichloride, this section outlines the
standard methodologies used to determine key safety parameters, as would be required for a
complete SDS. These protocols are based on internationally recognized standards, such as the
OECD Guidelines for the Testing of Chemicals.[6][7]

Flash Point Determination

The flash point is a critical measure of the flammability of a liquid. Standard methods involve
heating the substance and introducing an ignition source to determine the lowest temperature
at which vapors will ignite.

e Pensky-Martens Closed-Cup Method (ASTM D93): This is one of the most common methods
for determining the flash point of petroleum products and other liquids.[8][9][10]

o A brass test cup is filled with the sample to a specified level.

o The cup is heated at a slow, constant rate, and the sample is stirred to ensure temperature
uniformity.

o An ignition source (a small flame) is periodically directed into the vapor space of the cup.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors to ignite with a brief flash.[11]

o Cleveland Open-Cup Method (ASTM D92): This method is used for less volatile substances
with higher flash points.[11]

o The sample is placed in an open cup and heated at a specified rate.

o Atest flame is passed horizontally across the surface of the liquid at regular temperature
intervals.

o The temperature at which a distinct flash is observed across the surface is recorded as the
flash point.[11]

Acute Oral Toxicity (LDso) Determination
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The median lethal dose (LDso) is a standardized measure of the acute toxicity of a substance. It
is the dose required to kill 50% of a population of test animals.[12] General procedures are
outlined in OECD Test Guideline 420, 423, and 425.

o General Procedure (based on OECD Guidelines):

o Animal Selection: Healthy, young adult animals of a specific strain (commonly rats or mice)
are used.[13]

o Dosing: The test substance is typically administered by oral gavage. Animals are fasted
before dosing to ensure gastrointestinal absorption.[14]

o Dose-Ranging (Up-and-Down Procedure): A single animal is dosed. If the animal survives,
the next animal receives a higher dose. If it dies, the next receives a lower dose. This
process continues to zero in on the LDso value, minimizing the number of animals used.
[15]

o Observation: Animals are observed for a set period (e.g., 14 days) for signs of toxicity and
mortality.[14]

o Calculation: The LDso value is calculated from the results using statistical methods.[13]

Chemical Safety Assessment Workflow

The following diagram illustrates a logical workflow for assessing the safety of a chemical
substance, starting from the initial information gathering to the implementation of safety
measures. This process is critical when handling substances with incomplete data like
Pentaethylene glycol dichloride.
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Caption: Workflow for chemical safety assessment in the context of incomplete data.
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Conclusion and Recommendations

There is a significant lack of publicly available safety and toxicological data for Pentaethylene
glycol dichloride (CAS 5197-65-9). While its structure suggests certain chemical reactivities, a
formal hazard assessment cannot be completed without experimental data.

Recommendations for handling:

o Assume Hazard: In the absence of data, treat Pentaethylene glycol dichloride as a
hazardous substance.

o Engineering Controls: Always handle this chemical in a well-ventilated fume hood.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles, and a lab coat.

» Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not ingest or inhale.

» Small Quantities: Work with the smallest quantities necessary for the experimental
procedure.

o Further Testing: It is strongly recommended that users conduct a thorough risk assessment
and, if necessary, commission safety testing before using this chemical on a larger scale.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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